Cas no 849408-91-9 (Cyclohexanone, 3-(cyclohexylthio)-)

Cyclohexanone, 3-(cyclohexylthio)- structure
849408-91-9 structure
Product Name:Cyclohexanone, 3-(cyclohexylthio)-
CAS No:849408-91-9
MF:C12H20OS
MW:212.351602554321
CID:665815
PubChem ID:11206638
Update Time:2025-04-19

Cyclohexanone, 3-(cyclohexylthio)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 3-(cyclohexylthio)-
    • 3-cyclohexylsulfanylcyclohexan-1-one
    • Inchi: 1S/C12H20OS/c13-10-5-4-8-12(9-10)14-11-6-2-1-3-7-11/h11-12H,1-9H2
    • InChI Key: GUUQYHSGBQYBER-UHFFFAOYSA-N
    • SMILES: S(C1CC(CCC1)=O)C1CCCCC1

Computed Properties

  • Exact Mass: 212.12348643g/mol
  • Monoisotopic Mass: 212.12348643g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 42.4Ų
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